Cas no 647019-10-1 (Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-)
647019-10-1 structure
Product Name:Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-
CAS No:647019-10-1
MF:C17H32N2O2
MW:296.448184967041
CID:418390
PubChem ID:11266453
Update Time:2025-04-19
Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-
- (2R,5S)-3,6-dimethoxy-2-octyl-5-propan-2-yl-2,5-dihydropyrazine
- 647019-10-1
- DTXSID60460641
- CTK2A3908
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- Inchi: 1S/C17H32N2O2/c1-6-7-8-9-10-11-12-14-16(20-4)19-15(13(2)3)17(18-14)21-5/h13-15H,6-12H2,1-5H3/t14-,15+/m1/s1
- InChI Key: IHAMIUCOYOVYAZ-CABCVRRESA-N
- SMILES: O(C)C1[C@@H](CCCCCCCC)N=C([C@H](C(C)C)N=1)OC
Computed Properties
- Exact Mass: 296.24656
- Monoisotopic Mass: 296.246378268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- PSA: 43.18
Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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